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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in identifying and
resolving common artifacts encountered during Technetium-99m (Tc-99m) SPECT imaging
experiments.

Frequently Asked Questions (FAQS)

Q1: What are the most common sources of artifacts in Tc-99m SPECT imaging?

The most common artifacts in SPECT imaging are broadly categorized as patient-related,
equipment-related, or radiopharmaceutical-related.[1][2] Patient-related issues, such as motion
and soft tissue attenuation, are among the most frequent causes of image degradation.[1][3]
Equipment-related artifacts can stem from the gamma camera system, including collimator
defects, detector non-uniformity, and errors in the center of rotation (COR).[4][5] Finally, issues
with the radiopharmaceutical, such as extravasation at the injection site or altered
biodistribution, can also lead to artifacts.[6][7]

Q2: How does patient motion affect SPECT image quality?
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Patient motion during image acquisition is a frequent cause of artifacts in SPECT imaging,
potentially leading to false-positive results.[1][3] Motion can manifest as blurring of images,
misregistration between datasets, or the appearance of artificial defects.[1][8] The extent of the
artifact depends on the timing, direction, and magnitude of the movement.[3] Abrupt motions
are generally more detrimental than gradual ones.[1] A clinical review suggested that while
motion is detected in approximately 25% of studies, it leads to visible image degradation in
about 5% of cases.[3]

Q3: What is soft tissue attenuation and how can it be corrected?

Soft tissue attenuation is the absorption or scattering of photons by the patient's body before
they reach the gamma camera. This is a very common source of artifacts, particularly in
myocardial perfusion imaging, and can lead to artificially reduced counts in certain areas,
potentially mimicking disease.[1][7] Attenuation artifacts can often be identified because they
may not conform to a typical coronary artery distribution.[1] Correction methods include
repeating the imaging in a different patient position (e.g., prone vs. supine) or utilizing
attenuation correction hardware and software, often involving a CT scan to create an
attenuation map.[1][9]

Q4: How do collimator defects impact SPECT images?

Collimators are crucial for image quality, and imperfections can introduce significant artifacts.[4]
[10] Defects such as septal tears or improper alignment can cause linear hot or cold streaks
and, notably, ring artifacts in reconstructed SPECT images.[4][10] These issues are of greater
concern for SPECT than planar imaging because reconstruction can amplify collimator non-
uniformities.[4] Routine quality control, including visual inspection and flood field imaging with
the collimator in place (extrinsic uniformity), is essential for early detection.[10]

Q5: What are ring artifacts and what causes them?

Ring artifacts appear as circular or semi-circular patterns of increased or decreased intensity in
reconstructed SPECT images. A primary cause of these artifacts is non-uniformity in the
detector's response, which can be due to defects in the photomultiplier tubes, the crystal, or the
collimator.[4][11] When a detector has a non-uniform response that is not properly corrected,
this error is propagated during the back-projection process of image reconstruction, resulting in
a ring.[4] Uncorrected collimator defects are a significant source of ring artifacts.[4][10]
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Troubleshooting Guides
Issue 1: Suspected Patient Motion Artifact

Symptoms:

Blurry reconstructed images.

Misalignment between sequential scans (e.g., rest and stress studies).

"Lumpy"” or irregular distribution of radioactivity.[3]

Appearance of new or shifting "defects" not conforming to expected physiological patterns.
Troubleshooting Steps:

o Review Raw Data: Carefully inspect the raw projection images (cine view) for any signs of
patient movement, such as shifts in the position of the organ of interest between frames.

e Analyze Sinogram: Examine the sinogram for discontinuities or "breaks" in the sinusoidal
traces, which are indicative of patient motion.

o Utilize Motion Correction Software: Many modern SPECT systems have software algorithms
that can correct for minor to moderate patient motion. Apply these corrections and re-
evaluate the images.

e Repeat Acquisition: If motion is significant and cannot be corrected by software, the best
course of action is to repeat the image acquisition.[8] For Tc-99m labeled agents with a
relatively long half-life, re-injection is often not necessary if the scan is repeated promptly.[8]

Preventative Measures:

Ensure the patient is comfortable and well-supported on the imaging table.[1]

Clearly explain the importance of remaining still throughout the acquisition.[1]

Use immobilization devices when appropriate.

Minimize acquisition time as much as feasible without compromising image statistics.[12]
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Issue 2: Attenuation Artifacts Obscuring a Region of
Interest

Symptoms:

e Reduced tracer uptake in areas known to be affected by soft tissue, such as the inferior wall
of the myocardium due to diaphragmatic attenuation or the anterior wall due to breast tissue.

[1]
e The apparent defect may not align with a specific vascular territory.[1]
Troubleshooting Steps:

o Correlate with Patient Anatomy: Review the patient's body habitus and consider the position
during scanning.

o Change Patient Positioning: If feasible, re-acquire the scan with the patient in a different
position (e.g., prone instead of supine) to see if the apparent defect changes or resolves.[1]

e Apply Attenuation Correction: If available, use CT-based or radioactive source-based
attenuation correction methods to compensate for photon absorption.[9][13] This involves
creating a map of tissue densities to correct the emission data.

Issue 3: Presence of Ring Artifacts in Reconstructed
Images

Symptoms:

e One or more concentric rings of high or low intensity are visible in the transaxial SPECT
slices.

Troubleshooting Steps:

o Review Uniformity Correction Data: Check the most recent uniformity flood correction maps.
An outdated or improperly acquired correction map is a common cause.
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e Perform an Extrinsic Uniformity Flood: Acquire a high-count flood image using a uniform
sheet source with the collimator in place to assess for any non-uniformities.

 Inspect the Collimator: Carefully inspect the collimator for any visible damage.[4] Even minor
damage can cause artifacts.

e Acquire a High-Count Intrinsic Flood: If the extrinsic flood is uniform, remove the collimator
and acquire an intrinsic flood to check the detector itself.

o Recalibrate: If non-uniformities are detected, a recalibration of the uniformity correction is

necessary.[14]

Quantitative Data Summary

Artifact Type

Common Cause(s)

Potential Impact on
Quantification

Typical Frequency

Patient Motion

Patient movement

during acquisition

Can create artificial
defects leading to
false-positive findings.
[12]

Visually detectable in
~25-36% of studies;
leads to artifacts in
~5-15% of cases.[3]
[12][15]

Soft Tissue

Attenuation

Photon absorption by
overlying tissue (e.qg.,

breast, diaphragm)

Can cause fixed
defects,
underestimating
uptake in affected

regions.[1]

Very common,
especially in
myocardial perfusion

imaging.[1]

Ring Artifacts

Detector/collimator

non-uniformity

Can create false "hot"
or "cold" circular

lesions.[4]

Less common with
modern, well-
maintained systems

and proper QC.

Center of Rotation
(COR) Error

Misalignment of the
detector's mechanical
and electronic rotation

axes

Can cause loss of
spatial resolution and
distortion, appearing
as "tuning fork" artifact
in point source

reconstructions.[16]

Should be minimal if
regular QC is
performed.
Misalignment of >0.5
pixels requires

recalibration.[16]
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Experimental Protocols
Protocol 1: Daily Gamma Camera Quality Control -
Uniformity and Energy Peaking

Objective: To ensure the gamma camera's intrinsic performance is acceptable before patient

imaging.
Methodology:

e Energy Peaking:

[e]

Position a Tc-99m point source (approx. 100-500 pCi) at a distance of at least 5 useful
fields of view (UFOV) from the uncollimated detector.[16]

[e]

Acquire an energy spectrum.

o

Verify that the photopeak is centered within the predefined energy window (typically 20%
centered at 140 keV).[16]

o

Adjust the peak if it has drifted. This should be performed daily.[16]
e Intrinsic Uniformity:

o Using the same point source setup as for energy peaking, acquire a high-count flood
image (typically 2-5 million counts).[16]

o Visually inspect the flood image for any non-uniformities (e.g., hot or cold spots, patterns
indicating malfunctioning PMTSs).

o Analyze the image quantitatively according to the manufacturer's specifications for integral
and differential uniformity.

Protocol 2: Weekly/Monthly Center of Rotation (COR)
Calibration

Objective: To verify and correct for any misalignment between the mechanical and electronic
centers of rotation.
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Methodology:
o Setup: Place a Tc-99m point source (approx. 500-750 pCi) off-center in the field of view.[16]

o Acquisition: Perform a SPECT acquisition using the same parameters as a standard clinical
study (e.g., 360-degree rotation, 64 projections).[16]

e Analysis:

o The system's software will reconstruct the data and calculate the deviation between the
center of the image matrix and the actual center of rotation for each projection.

o The output is often displayed as a sinogram of the point source and a plot of the X- and Y-
axis deviations.

o Adeviation of more than 0.5 pixels indicates the need for recalibration.[16]

e Correction: If required, run the manufacturer's COR correction utility, which will apply the
necessary adjustments to the projection data during reconstruction.

Visualizations
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Troubleshooting Workflow for SPECT Atrtifacts

Image Acquisition Complete

Review Raw Data
(Cine/Sinogram)

Reconstruct Images

Review Reconstructed Images
for Artifacts

Motion Artifacts?

No Artifacts Detected Yes (Minor)

Yes (Major)

Apply Motion Correction Software Attenuation Artifacts? Repeat Acquisition

Yes (Available) |Yes (Not Available)

Apply Attenuation Correction Re-image in Different Position Ring Artifacts?

Yes

Check QC Data
(Uniformity, COR)

\

Recalibrate System

Final Image Interpretation

Click to download full resolution via product page

Caption: Troubleshooting workflow for identifying and addressing common SPECT artifacts.
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Logical Relationships of Common Artifacts and Causes

Patient-Related Radiopharmaceutical Equipment-Related
y y>

Motion Attenuation Contamination Altered Biodistribution Extravasation | COR Error Collimator Defect Detector Non-Uniformity|
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Caption: Relationships between artifact sources, specific causes, and resulting image findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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